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A comprehensive guide for researchers and drug development professionals on the

comparative performance of Nylon 6/12 and Nylon 12 under harsh environmental conditions.

This report details their chemical, thermal, and mechanical properties, supported by

experimental data and standardized testing protocols, to inform material selection for critical

applications.

In the realm of high-performance polymers, both Nylon 6/12 (PA 6/12) and Nylon 12 (PA 12)

are recognized for their robust characteristics. However, their performance in harsh

environments, characterized by exposure to aggressive chemicals, extreme temperatures, and

high humidity, dictates their suitability for specific applications. This guide provides an in-depth

comparison of these two materials, offering quantitative data and detailed experimental

methodologies to aid in informed decision-making.

Key Performance Indicators: A Tabular Comparison
The selection of an appropriate nylon variant hinges on a clear understanding of its

performance metrics. The following tables summarize the key mechanical, thermal, and

physical properties of Nylon 6/12 and Nylon 12, highlighting their respective strengths and

weaknesses in the face of environmental challenges.

Table 1: Comparative Mechanical and Thermal Properties
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Property Test Standard Nylon 6/12 Nylon 12 Units

Mechanical

Tensile Strength ASTM D638 60 - 75 45 - 55 MPa

Flexural Modulus ASTM D790 ~2500 ~1500 MPa

Notched Impact

Strength

(Charpy)

ISO 179/1eA 6 7 kJ/m²

Thermal

Melting Point ISO 11357 ~218 ~178 °C

Heat Deflection

Temperature

(0.45 MPa)

ASTM D648 180 115 °C

Table 2: Environmental Resistance and Physical Properties

Property Test Standard Nylon 6/12 Nylon 12 Units

Environmental

Water Absorption

(23°C, 50% RH)
ISO 62 1.30 0.80 %

Water Absorption

(Saturation in

Water)

ISO 62 6.0 (at 80°C) 8.0 (at 80°C) %

Physical

Density ISO 1183 1.06 1.01 g/cm³

Performance in Harsh Chemical Environments
The chemical resistance of a polymer is a critical factor in its longevity and reliability,

particularly in applications involving contact with automotive fluids, industrial chemicals, and
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aggressive solvents.

Chemical Resistance Insights:

Nylon 12 generally exhibits superior resistance to a broader range of chemicals, especially oils,

fuels, and solvents, when compared to many other nylons.[1] Its lower moisture absorption

contributes to its enhanced chemical stability.[1][2]

Nylon 6/12 demonstrates good chemical resistance and is noted for its better performance in

oil resistance compared to Nylon 12 under high-temperature conditions.[3] Experimental data

shows that after 1000 hours of immersion in gear oil at 120°C, Nylon 6/12 retains over 85% of

its tensile strength, whereas Nylon 12's retention drops to 70%.[3][4] However, Nylon 12 shows

better resistance to strong acids, such as 30% sulfuric acid, than Nylon 6/12.[4] Both materials

are not resistant to strong mineral acids and strong caustic solutions.[5][6]

Table 3: Chemical Resistance Comparison (Qualitative)

Chemical Agent Nylon 6/12 Nylon 12

Acids (Dilute) Fair Good

Acids (Strong) Poor Poor

Bases (Dilute) Good Good

Bases (Strong) Poor Poor

Automotive Fuels Excellent Excellent

Oils and Greases Excellent Excellent

Chlorinated Hydrocarbons Good Good

Aromatic Hydrocarbons Good Good

This table provides a general overview. Specific performance can vary based on concentration,

temperature, and exposure duration.

Experimental Protocols
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To ensure the reliability and reproducibility of performance data, standardized testing

methodologies are crucial. The following outlines the key experimental protocols for evaluating

the performance of Nylon 6/12 and Nylon 12 in harsh environments.

Chemical Resistance Testing (ASTM D543 / ISO 175)
This test determines the effect of chemical reagents on the properties of plastics.

Methodology:

Specimen Preparation: Standard test specimens of both Nylon 6/12 and Nylon 12 are

prepared with defined dimensions.

Initial Measurement: The weight, dimensions, and mechanical properties (e.g., tensile

strength) of the specimens are measured and recorded.

Immersion: The specimens are fully immersed in the specified chemical reagent for a

predetermined duration and at a controlled temperature.

Post-Immersion Analysis: After the exposure period, the specimens are removed, cleaned,

and re-measured for changes in weight, dimensions, and mechanical properties.

Evaluation: The percentage change in properties is calculated to determine the material's

resistance to the chemical agent.

Water Absorption Testing (ASTM D570)
This method is used to determine the amount of water absorbed by a plastic material when

immersed in water.

Methodology:

Specimen Preparation: Disc-shaped specimens of Nylon 6/12 and Nylon 12 are dried in an

oven and then cooled in a desiccator.

Initial Weighing: The initial dry weight of the specimens is recorded.
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Immersion: The specimens are immersed in distilled water at a specified temperature (e.g.,

23°C) for a set period (e.g., 24 hours).

Final Weighing: The specimens are removed, patted dry with a lint-free cloth, and

immediately weighed.

Calculation: The percentage of water absorption is calculated based on the increase in

weight.

Visualizing the Experimental Workflow
The following diagram illustrates the standardized workflow for evaluating the performance of

Nylon 6/12 and Nylon 12 in harsh environments.

1. Specimen Preparation

2. Initial Characterization

3. Environmental Exposure

4. Post-Exposure Analysis

5. Performance Comparison

Nylon 6/12 Specimens

Measure Mechanical Properties
(e.g., Tensile Strength)

Measure Physical Properties
(Weight, Dimensions)

Nylon 12 Specimens

Chemical Immersion
(ASTM D543 / ISO 175)Thermal Aging Water Immersion

(ASTM D570)

Re-measure Mechanical Properties Re-measure Physical Properties

Analyze % Change in Properties
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Click to download full resolution via product page

Fig. 1: Experimental workflow for comparative performance analysis.

Logical Framework for Material Selection
The decision-making process for selecting between Nylon 6/12 and Nylon 12 for applications

in harsh environments can be structured based on key performance criteria.

Application Requirement Analysis

High Moisture / Humidity?

Aggressive Chemical Exposure?

No

Consider Nylon 12

Yes High Operating Temperature?

No

Further Evaluation Needed

Yes (Depends on Chemical)

High Mechanical Stress?

No

Consider Nylon 6/12

Yes

No (Flexibility more critical) YesOils/Fuels/Solvents High-Temp Oil

Click to download full resolution via product page

Fig. 2: Decision matrix for material selection.
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Conclusion
Both Nylon 6/12 and Nylon 12 offer high-performance characteristics suitable for a range of

demanding applications. The choice between them for use in harsh environments is nuanced

and depends on the specific stressors present.

Nylon 12 is the preferred material when low moisture absorption, dimensional stability, and

broad chemical resistance, particularly to fuels and solvents at ambient to moderately elevated

temperatures, are the primary requirements.[1][2] Its lower density also offers a weight

advantage.

Nylon 6/12 presents a compelling alternative, especially in applications requiring higher

mechanical strength and superior thermal stability.[4] Its notable advantage lies in its enhanced

resistance to hot oils, making it a strong candidate for certain automotive and industrial

applications.[3][4] While its moisture absorption is higher than that of Nylon 12, it is significantly

lower than that of Nylon 6 or Nylon 6/6, offering a balanced profile for many challenging

environments.[5]

Ultimately, a thorough analysis of the specific environmental conditions, including the types of

chemicals, operating temperatures, and humidity levels, is essential for making the optimal

material selection between Nylon 6/12 and Nylon 12. This guide provides the foundational data

and testing frameworks to support such an evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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